Cas no 90437-88-0 (Butyl 4-oxo-3H-pyrimidine-5-carboxylate)

• Product Name: Butyl 4-oxo-3H-pyrimidine-5-carboxylate
• CAS No: 90437-88-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 994802
• PubChem ID: 312098
• Update Time: 2025-04-20

Butyl 4-oxo-3H-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 6-oxo-1H-pyrimidine-5-carboxylate
• NSC220217
• DTXSID80309962
• BUTYL 4-OXO-3H-PYRIMIDINE-5-CARBOXYLATE
• Butyl 6-oxo-1,6-dihydropyrimidine-5-carboxylate
• NSC-220217
• 90437-88-0
• Butyl 4-oxo-3H-pyrimidine-5-carboxylate

• Inchi： 1S/C9H12N2O3/c1-2-3-4-14-9(13)7-5-10-6-11-8(7)12/h5-6H,2-4H2,1H3,(H,10,11,12)
• InChI Key： BYGNCSABQMXWBF-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CNC1=O)=O)CCCC

Computed Properties

• Exact Mass: 196.085
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.23
• Refractive Index: 1.549